Cas no 2228946-81-2 (tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate
• CAS No: 2228946-81-2
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6258912
• PubChem ID: 165673537
• Update Time: 2025-05-23

tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate
• 2228946-81-2
• EN300-1874765

• Inchi： 1S/C17H26N2O5/c1-17(2,3)24-16(21)19-7-6-18-12(10-19)11-8-13(22-4)15(20)14(9-11)23-5/h8-9,12,18,20H,6-7,10H2,1-5H3
• InChI Key： XJFAKVZRFCYGEI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C(C(=C(C=2)OC)O)OC)C1)=O

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3Ų

Additional information on tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate

tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate, identified by the CAS number 2228946-81-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a tert-butyl group and a substituted phenol moiety. The presence of hydroxyl and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and protection/deprotection sequences, to achieve high yields and purity. The use of modern catalytic systems has further enhanced the scalability of these processes, making it feasible for large-scale production in industries such as pharmaceuticals and agrochemicals.

From a pharmacological perspective, the compound has shown promising activity in preliminary assays. Studies conducted in vitro have demonstrated its ability to modulate key biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological functions. These findings suggest that tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate could serve as a lead compound for drug discovery programs targeting conditions such as neurodegenerative diseases or metabolic disorders.

In addition to its pharmacological relevance, this compound has also garnered attention in materials science. Its rigid structure and functional groups make it a candidate for applications in polymer chemistry and nanotechnology. Researchers are exploring its potential as a building block for constructing advanced materials with tailored properties, such as improved mechanical strength or enhanced thermal stability.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, tert-butyl 3-(4-hydroxy-3,5-dimethoxyphenyl)piperazine-1-carboxylate (CAS No: 2228946-81-2) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for future innovations in science and technology.